![molecular formula C18H17NO2 B5876976 N-(3-acetylphenyl)-3-(4-methylphenyl)acrylamide](/img/structure/B5876976.png)
N-(3-acetylphenyl)-3-(4-methylphenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-3-(4-methylphenyl)acrylamide, commonly known as AMA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This molecule is a member of the acrylamide family, which has been extensively studied for their diverse biological activities. AMA has shown promising results in various scientific research applications, making it a potential candidate for drug development.
Mechanism of Action
The mechanism of action of AMA is not fully understood, but it is believed to act via multiple pathways. AMA has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It also exhibits antibacterial activity by disrupting the bacterial cell membrane and inhibiting bacterial DNA synthesis.
Biochemical and Physiological Effects:
AMA has been shown to have several biochemical and physiological effects. It has been reported to decrease the levels of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. AMA also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
AMA has several advantages for lab experiments, including its easy synthesis, high yield, and low toxicity. However, it also has some limitations, such as its poor solubility in water and limited stability in solution.
Future Directions
There are several future directions for the study of AMA. One potential area of research is the development of AMA-based drugs for the treatment of cancer and bacterial infections. Another area of research is the investigation of the mechanism of action of AMA and its potential targets. Additionally, the development of novel synthesis methods for AMA and its derivatives could lead to the discovery of new biological activities and applications.
In conclusion, AMA is a promising compound with diverse biological activities and potential applications in drug development. Further research is needed to fully understand its mechanism of action and to explore its potential in the treatment of various diseases.
Synthesis Methods
AMA can be synthesized by the reaction of 3-acetylacetophenone and 4-methylphenylamine in the presence of acetic anhydride and an acid catalyst. The reaction proceeds via an electrophilic aromatic substitution mechanism, resulting in the formation of AMA as a yellow crystalline solid.
Scientific Research Applications
AMA has been extensively studied for its biological activities, including its anticancer, antimicrobial, anti-inflammatory, and antioxidant properties. Several in vitro and in vivo studies have demonstrated the potential of AMA in the treatment of various diseases, such as breast cancer, lung cancer, colon cancer, and bacterial infections.
properties
IUPAC Name |
(E)-N-(3-acetylphenyl)-3-(4-methylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO2/c1-13-6-8-15(9-7-13)10-11-18(21)19-17-5-3-4-16(12-17)14(2)20/h3-12H,1-2H3,(H,19,21)/b11-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNEQZHMRHKQXKG-ZHACJKMWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C=CC(=O)NC2=CC=CC(=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)/C=C/C(=O)NC2=CC=CC(=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-N-(3-acetylphenyl)-3-(4-methylphenyl)prop-2-enamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.